Cas no 2228627-29-8 (3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol)

• Product Name: 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol
• CAS No: 2228627-29-8
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6290727
• PubChem ID: 165766333
• Update Time: 2025-10-11

3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol
• EN300-1791533
• 2228627-29-8

• Inchi： 1S/C9H10F3NO/c10-6-1-2-7(11)9(12)8(6)5(3-13)4-14/h1-2,5,14H,3-4,13H2
• InChI Key： DXPVBKIIBPMVDV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CO)CN)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol

3-Amino-2-(2,3,6-Trifluorophenyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-2-(2,3,6-Trifluorophenyl)Propan-1-Ol (CAS No. 2228627-29-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) with a trifluorophenyl ring and a hydroxyl group (-OH), making it a valuable intermediate in various synthetic processes. Recent advancements in synthetic chemistry have further highlighted its potential in developing novel bioactive compounds and advanced materials.

The trifluorophenyl moiety in the structure of 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol contributes significantly to its chemical reactivity and stability. Fluorine atoms are known for their electron-withdrawing effects, which enhance the electrophilic nature of the aromatic ring. This property makes the compound highly suitable for reactions involving nucleophilic aromatic substitution and other electrophilic aromatic substitutions. Furthermore, the presence of the amino group introduces additional reactivity, enabling the compound to participate in various condensation reactions and amide formations.

Recent studies have explored the use of 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have employed this compound to develop novel antibiotics and anticancer agents. The trifluorophenyl group has been shown to enhance the pharmacokinetic properties of these molecules, such as bioavailability and metabolic stability. Additionally, its role as a building block in peptide synthesis has been extensively documented, with applications ranging from drug discovery to biotechnological applications.

In the context of materials science, 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol has been utilized in the development of advanced polymers and coatings. Its hydroxyl group allows for easy incorporation into polymer backbones through esterification or etherification reactions. The trifluorophenyl group imparts unique electronic and mechanical properties to these materials, making them suitable for high-performance applications such as aerospace components and electronic devices.

The synthesis of 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol typically involves multi-step processes that combine aromatic substitution reactions with nucleophilic additions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

From an environmental perspective, 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol exhibits favorable biodegradation characteristics under controlled conditions. Its fluorinated aromatic ring may pose challenges in certain ecosystems; however, ongoing research is focused on developing sustainable practices to mitigate any potential environmental impacts.

In conclusion, 3-amino-2-(2,3,6-trifluorophenyl)propan-1-ol (CAS No. 2228627-29-) stands out as a critical intermediate in modern organic synthesis. Its unique structural features and versatile reactivity continue to drive innovation across multiple industries. As research progresses, this compound is expected to play an even more pivotal role in advancing drug discovery and materials science.